Cas no 2901086-49-3 (1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol)

• Product Name: 1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol
• CAS No: 2901086-49-3
• MF: C₁₁H₁₀BrF₃O
• MW: 295.09571313858
• CID: 6796144
• PubChem ID: 171368277
• Update Time: 2025-06-25

1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol
• MFCD34772011
• 2901086-49-3

• Inchi： 1S/C11H10BrF3O/c12-9-5-7(10(16)2-1-3-10)4-8(6-9)11(13,14)15/h4-6,16H,1-3H2
• InChI Key： IMTSLMSOVPKYPM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)C1(CCC1)O

Computed Properties

• Exact Mass: 293.98671g/mol
• Monoisotopic Mass: 293.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol

1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol: A Comprehensive Overview

The compound with CAS No. 2901086-49-3, commonly referred to as 1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutanol ring with a substituted phenyl group containing bromine and trifluoromethyl functionalities. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of cyclobutanol derivatives in drug discovery, particularly due to their ability to modulate biological targets with high precision. The presence of the trifluoromethyl group in this compound further enhances its stability and bioavailability, making it a promising candidate for therapeutic agents. Researchers have explored its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's, demonstrating its potential in developing novel treatments.

The synthesis of 1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of aromatic rings, the introduction of the trifluoromethyl group via electrophilic substitution, and the formation of the cyclobutanol ring through ring-closing reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its reactivity under various chemical conditions. The cyclobutanol ring is known for its strain-induced reactivity, which can be exploited in designing novel reactions. For instance, recent research has shown that this compound can undergo [4+2] cycloaddition reactions with dienes under thermal or photochemical conditions, leading to the formation of fused bicyclic structures. These structures have potential applications in materials science, particularly in the development of advanced polymers and nanomaterials.

In terms of physical properties, 1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol exhibits a melting point of approximately 125°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, while it shows limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

The trifluoromethyl group attached to the phenyl ring contributes significantly to the electronic properties of this compound. It acts as an electron-withdrawing group, which enhances the electrophilicity of the aromatic ring and facilitates various substitution reactions. This feature has been leveraged in designing new synthetic routes for complex molecules, including those with multiple functional groups.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol at an unprecedented level of detail. These studies have provided insights into its interaction with biological targets at the molecular level, paving the way for rational drug design strategies. Additionally, computational models have helped predict its stability under different environmental conditions, which is crucial for its safe handling and storage.

In conclusion, 1-(3-Bromo-5-(trifluoromethyl)phenyl)cyclobutanol represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent research findings, underscores its potential as a valuable tool in drug discovery and materials science. As ongoing studies continue to unravel its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern chemistry.